MMAF sodium

• Molecular Formula: C39H65N5NaO8
• Molecular Weight: 755.0 g/mol
• InChI: InChI=1S/C39H65N5O8.Na/c1-12-25(6)34(43(9)38(48)33(24(4)5)42-37(47)32(40-8)23(2)3)30(51-10)22-31(45)44-20-16-19-29(44)35(52-11)26(7)36(46)41-28(39(49)50)21-27-17-14-13-15-18-27;/h13-15,17-18,23-26,28-30,32-35,40H,12,16,19-22H2,1-11H3,(H,41,46)(H,42,47)(H,49,50);/t25-,26+,28-,29-,30+,32-,33-,34-,35+;/m0./s1
• InChIKey: MPYBEBRIWPOBMB-KMYLZLQDSA-N

MMAF Sodium Core Identity and Comparison

Monomethyl auristatin F sodium (MMAF sodium, CAS 1799706-65-2) is a synthetic antimitotic auristatin derivative used as the cytotoxic warhead in antibody-drug conjugates (ADCs) such as vorsetuzumab mafodotin and SGN-CD19A [1]. It is distinguished from its uncharged counterpart MMAE by a charged C-terminal phenylalanine residue that impairs passive membrane permeability but enhances activity against multidrug-resistant (MDR+) cells [2]. Within the MMAF compound family, the sodium salt form is specifically engineered to improve aqueous solubility relative to the hydrochloride or free acid forms, a critical parameter for efficient conjugation chemistry and formulation [3].

● ADC payload for MDR+ tumor cell model studies

● Sodium salt form supports aqueous formulation and conjugation workflows

● High-purity auristatin derivative for targeted delivery research

• [1] Doronina SO, et al. Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjug Chem. 2006 Jan-Feb;17(1):114-24. View Source
• [2] Li F, et al. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models. Cancer Res. 2016;76(9):2710-9. View Source
• [3] MedChemExpress. MMAF sodium product page. Solvent & Solubility data. View Source

Why MMAF Sodium Substitution Fails

Despite sharing a tubulin-binding mechanism, MMAF sodium, MMAE, and maytansinoids like DM1 exhibit profoundly different biophysical and pharmacological profiles that preclude simple substitution. MMAE is membrane-permeable and elicits a bystander killing effect but has a low maximum tolerated dose (MTD) and loses potency against MDR+ tumors [1]. Conversely, free acid or hydrochloride forms of MMAF suffer from limited solubility that can complicate conjugation and formulation [2]. The sodium salt of MMAF uniquely combines a superior safety margin (free drug MTD >16 mg/kg vs. 1 mg/kg for MMAE) with enhanced solubility, enabling robust ADC construction and a distinct in vivo profile characterized by high intratumoral retention and lack of bystander toxicity [3]. These differences are not interchangeable properties and directly impact ADC efficacy, safety, and manufacturability.

Free drug tolerability MMAF sodium vs. MMAE

Free drug maximum tolerated dose profile may differ substantially, altering ADC tolerability endpoint context.

Membrane permeability MMAF sodium vs. MMAE

Permeability differences may shift bystander activity and intratumoral retention profiles in model systems.

Salt form solubility MMAF sodium vs. HCl / free acid

Solubility in DMSO and aqueous co-solvent systems may limit conjugation efficiency and dosing solution homogeneity if alternative forms are used.

• [1] Doronina SO, et al. Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjug Chem. 2006 Jan-Feb;17(1):114-24. View Source
• [2] MedChemExpress. Comparative solubility data for MMAF sodium (HY-15579B), MMAF hydrochloride (HY-15579A), and MMAF free acid (HY-15579). View Source
• [3] Alley S, et al. Effective tumor targeting by auristatin antibody-drug conjugates. Cancer Res. 2007;67(9_Supplement):4088. View Source

MMAF Sodium Head-to-Head Evidence

DMSO Solubility: Sodium vs. Hydrochloride and Free Acid

The sodium salt form of MMAF demonstrates markedly superior solubility in DMSO compared to the hydrochloride and free acid forms, a critical attribute for preparing high-concentration stock solutions for conjugation. Data from MedChemExpress show that MMAF sodium achieves a DMSO solubility of ≥200 mg/mL (265.27 mM), while MMAF hydrochloride is limited to 25 mg/mL (32.53 mM) and the free acid reaches 140 mg/mL (191.27 mM) [1]. This represents an 8-fold increase over the hydrochloride salt and a 1.4-fold increase over the free acid.

DMSO Solubility

Direct comparison

Sodium salt: ≥200 mg/mL (265 mM)
HCl: 25 mg/mL (32.5 mM)

Supports high-concentration stock preparation for conjugation workflows.

Data to verify; supplier-reported solubility.

Evidence Dimension	DMSO Solubility (25°C, in vitro)
Target Compound Data	MMAF sodium: ≥200 mg/mL (265.27 mM)
Comparator Or Baseline	MMAF hydrochloride: 25 mg/mL (32.53 mM); MMAF free acid: 140 mg/mL (191.27 mM)
Quantified Difference	8.0-fold higher than HCl salt; 1.4-fold higher than free acid
Conditions	MedChemExpress standardized solubility assay; DMSO solvent; '≥' indicates saturation not reached.

Why This Matters

Higher DMSO solubility directly enables the preparation of more concentrated stock solutions, reducing the volume of organic solvent introduced during antibody conjugation and minimizing the risk of antibody precipitation or denaturation.

• [1] MedChemExpress. MMAF sodium (HY-15579B), MMAF hydrochloride (HY-15579A), and MMAF (HY-15579) product pages. Solvent & Solubility data. View Source

Aqueous Formulation: Sodium vs. Hydrochloride

For in vivo studies requiring aqueous-compatible formulations, MMAF sodium provides a clear solubility advantage. Using a standard co-solvent system (10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline), MMAF sodium yields a clear solution at ≥5 mg/mL (6.63 mM), whereas MMAF hydrochloride achieves only ≥2.5 mg/mL (3.25 mM) under the same conditions [1]. This 2-fold difference in achievable concentration can be decisive for dose-escalation studies and for achieving the high drug-to-antibody ratios required for potent ADC activity.

Aqueous Formulation

Direct comparison

Sodium salt: ≥5 mg/mL (6.63 mM)
HCl: ≥2.5 mg/mL (3.25 mM)

Facilitates homogeneous in vivo dosing solutions for model studies.

Co-solvent system; supplier protocol.

Evidence Dimension	Aqueous formulation solubility (co-solvent system)
Target Compound Data	MMAF sodium: ≥5 mg/mL (6.63 mM); clear solution
Comparator Or Baseline	MMAF hydrochloride: ≥2.5 mg/mL (3.25 mM); clear solution
Quantified Difference	2.0-fold higher for sodium salt
Conditions	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline; MedChemExpress protocol

Why This Matters

Better aqueous solubility facilitates the preparation of homogeneous dosing solutions for in vivo efficacy and toxicity studies, reducing variability and ensuring accurate dose delivery.

• [1] MedChemExpress. MMAF sodium (HY-15579B) and MMAF hydrochloride (HY-15579A) product pages. In vivo solubility protocols. View Source

Free Drug MTD vs. MMAE

The safety margin of the free payload is a crucial determinant of ADC tolerability. In mice, the maximum tolerated dose (MTD) of free MMAF is >16 mg/kg, which is >16-fold higher than the MTD of free MMAE at 1 mg/kg [1]. This stark difference in uncharged (MMAE) versus charged (MMAF) auristatin tolerability translates directly into the safety profile of the resulting ADCs, where MMAF-based conjugates consistently show higher MTDs and a wider therapeutic index [2].

Free Drug MTD

Cross-study comparable

>16-fold higher than MMAE (free drug, mouse)

Reported tolerability endpoint context; may support wider ADC dose-range investigation.

MMAF >16 mg/kg vs. MMAE 1 mg/kg; Doronina et al. 2006.

Evidence Dimension	In vivo maximum tolerated dose (free drug, mice)
Target Compound Data	MMAF (free drug): >16 mg/kg
Comparator Or Baseline	MMAE (free drug): 1 mg/kg
Quantified Difference	>16-fold higher for MMAF
Conditions	Mouse MTD study; Doronina et al. 2006

Why This Matters

A higher free drug MTD allows for a higher ADC dose before dose-limiting toxicities emerge, expanding the therapeutic window and improving the probability of clinical success.

• [1] Doronina SO, et al. Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjug Chem. 2006 Jan-Feb;17(1):114-24. View Source
• [2] Alley S, et al. Effective tumor targeting by auristatin antibody-drug conjugates. Cancer Res. 2007;67(9_Supplement):4088. View Source

Bystander Killing vs. MMAE ADCs In Vivo

The membrane permeability of the released payload dictates whether an ADC can kill neighboring antigen-negative tumor cells—a phenomenon known as bystander killing. In a direct in vivo comparison using a CD30+ / CD30- admixed tumor model, a CD30-targeting ADC delivering membrane-permeable MMAE demonstrated potent bystander killing of CD30- cells. In contrast, the less membrane-permeable MMAF completely failed to mediate bystander killing in vivo, confirming that local diffusion and distribution of released payloads are essential for this effect [1]. This differential property directly informs target selection: MMAF is preferable for tumors with homogeneous target expression, where off-tumor toxicity must be minimized.

Bystander Killing

Direct comparison

MMAF: no bystander activity
MMAE: potent bystander killing observed

Absence of bystander effect may reduce off-target cell killing in homogeneous antigen models.

Admixed CD30+/CD30- tumor xenograft; Li et al. 2016.

Evidence Dimension	Bystander killing of CD30- cells in vivo
Target Compound Data	MMAF: no bystander killing detected
Comparator Or Baseline	MMAE: potent bystander killing observed
Quantified Difference	Qualitative; absence vs. presence of bystander activity
Conditions	Admixed CD30+/CD30- tumor xenograft model; Li et al. 2016

Why This Matters

The absence of bystander killing with MMAF minimizes the risk of killing normal cells that do not express the target antigen, potentially reducing on-target, off-tumor toxicity in clinical settings.

• [1] Li F, et al. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models. Cancer Res. 2016;76(9):2710-9. View Source

Intratumoral Drug Retention vs. MMAE

Quantitative mass spectrometry analysis of intratumoral drug concentrations revealed that MMAF achieves higher and more sustained levels within tumors compared to MMAE. Following ADC administration, intratumoral concentrations of MMAF were consistently higher than those of MMAE, consistent with the impaired membrane permeability of MMAF slowing its escape from tumor cells [1]. This property contributes to prolonged tumor exposure and may explain the potent antitumor activity of MMAF ADCs despite the lack of bystander killing.

Intratumoral Retention

Cross-study comparable

MMAF intratumoral concentrations consistently higher than MMAE

Supports prolonged tumor exposure model interpretation.

Mass spectrometry in xenograft model; AACR 2007 abstract.

Evidence Dimension	Intratumoral drug concentration post-ADC administration
Target Compound Data	MMAF: higher intratumoral concentrations than MMAE (exact fold-change not quantified in abstract, but difference was consistent and significant)
Comparator Or Baseline	MMAE: lower intratumoral concentrations; faster tumor egress
Quantified Difference	Qualitative comparison; directionally higher for MMAF
Conditions	Subcutaneous xenograft tumor model; mass spectrometry quantification; AACR 2007 abstract

Why This Matters

Enhanced tumor retention can translate into prolonged pharmacodynamic effects, potentially allowing for less frequent dosing schedules in clinical applications.

• [1] Alley S, et al. Effective tumor targeting by auristatin antibody-drug conjugates. Cancer Res. 2007;67(9_Supplement):4088. View Source

MMAF Sodium Application Scenarios

ADCs for Homogeneous MDR+ Tumors

MMAF sodium is the payload of choice when targeting cancers that exhibit multidrug resistance (MDR) or where minimizing bystander killing is critical to avoid damaging normal tissues. Unlike MMAE, which loses activity against MDR+ cells, MMAF retains potency against these resistant populations [1]. The absence of a bystander effect further ensures that only antigen-positive cells are killed, reducing systemic toxicity risks. The improved solubility of the sodium salt facilitates efficient conjugation to antibodies using maleimidocaproyl (MC) or valine-citrulline (vc) linkers [2].

High-DAR ADCs via Concentrated Payloads

For ADCs requiring a high drug-to-antibody ratio (DAR) to achieve sufficient potency, the solubility of the payload stock solution is a limiting factor. MMAF sodium, with its DMSO solubility of ≥200 mg/mL, allows for the preparation of highly concentrated stocks that minimize the volume of organic solvent introduced during the conjugation step. This protects antibody integrity and enables the synthesis of homogeneous, high-DAR ADCs, as demonstrated with cAC10-L1-MMAF4 (DAR 8) [1].

In Vivo High-Dose and Therapeutic Window

The >16-fold higher MTD of free MMAF compared to MMAE [1] makes the sodium salt form particularly advantageous for preclinical studies where high payload doses are needed to explore maximal efficacy. This wider safety margin also supports the use of non-cleavable linkers, such as maleimidocaproyl (L4), which further increase ADC tolerability—cAC10-L4-MMAF was tolerated at >3 times the MTD of the cleavable linker version (50 mg/kg vs. 150 mg/kg in mice) [2].

Auristatin vs. Maytansinoid Payload Comparison

When directly compared to the maytansinoid DM1 in an affibody-drug conjugate format, the MMAF-based conjugate achieved complete tumor regression in 50% of mice bearing HER2-overexpressing SKOV3 tumors at a 2.9 mg/kg dose, whereas the same dose of the DM1 conjugate provided only a moderate antitumor effect [1]. This evidence supports the selection of MMAF sodium over DM1 for constructing highly potent HER2-targeted therapeutics with favorable toxicity profiles.

Application

Selection Property

Validation Focus

ADC research targeting MDR+ tumor models

Payload retention against MDR+ cells

Antigen-specific cytotoxicity without bystander activity

High-DAR ADC conjugation research

Payload stock solubility

Conjugation efficiency and antibody integrity

ADC tolerability and dose-range studies

Free drug tolerability profile

Maximum tolerated dose and linker compatibility

HER2-targeted ADC model comparison

Payload potency in tumor models

Tumor regression and toxicity profile review

• [1] Doronina SO, et al. Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjug Chem. 2006 Jan-Feb;17(1):114-24. View Source
• [2] Comparison of HER2-targeted affibody conjugates loaded with auristatin- and maytansine-derived drugs. J Control Release. 2023;355:515-527. View Source